Cas no 1156429-67-2 (methyl 2-(3-acetamidopropanamido)acetate)

• Product Name: methyl 2-(3-acetamidopropanamido)acetate
• CAS No: 1156429-67-2
• MF: C₈H₁₄N₂O₄
• MW: 202.207762241364
• CID: 6486349
• Update Time: 2025-10-05

methyl 2-(3-acetamidopropanamido)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-acetamidopropanamido)acetate
• Glycine, (N-acetyl-β-alanyl)-, methyl ester

• Inchi： 1S/C8H14N2O4/c1-6(11)9-4-3-7(12)10-5-8(13)14-2/h3-5H2,1-2H3,(H,9,11)(H,10,12)
• InChI Key： SASHJKKSJZPXJG-UHFFFAOYSA-N
• SMILES： C(=O)(CCNC(=O)C)NCC(=O)OC

Experimental Properties

• Density: 1.149±0.06 g/cm3(Predicted)
• Boiling Point: 456.8±25.0 °C(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on methyl 2-(3-acetamidopropanamido)acetate

Recent Advances in the Study of Methyl 2-(3-acetamidopropanamido)acetate (CAS: 1156429-67-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-(3-acetamidopropanamido)acetate (CAS: 1156429-67-2) is a synthetic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique acetamido and ester functional groups, has been explored for its role in drug design, enzyme inhibition, and as a building block for more complex molecules. Recent studies have shed light on its synthesis, biological activity, and potential therapeutic uses, making it a compound of interest for researchers in the field.

One of the key areas of research involving methyl 2-(3-acetamidopropanamido)acetate is its application in the synthesis of peptidomimetics and small molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility as a precursor in the development of protease inhibitors, which are crucial for targeting diseases such as HIV and hepatitis C. The compound's ability to mimic peptide bonds while offering enhanced stability and bioavailability makes it a valuable tool in drug discovery.

In addition to its role in drug design, methyl 2-(3-acetamidopropanamido)acetate has been investigated for its potential as a modulator of enzymatic activity. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of this compound exhibit selective inhibition against certain metalloproteases, which are implicated in cancer metastasis and inflammatory diseases. These findings suggest that further optimization of the compound's structure could lead to the development of novel therapeutic agents.

Another notable study, published in Bioorganic & Medicinal Chemistry Letters (2023), explored the compound's use in bioconjugation strategies. The researchers successfully utilized methyl 2-(3-acetamidopropanamido)acetate as a linker molecule to attach fluorescent probes to proteins, enabling advanced imaging techniques in cellular biology. This application highlights the compound's versatility and its potential to contribute to advancements in diagnostic tools and targeted therapies.

Despite these promising developments, challenges remain in the large-scale synthesis and optimization of methyl 2-(3-acetamidopropanamido)acetate for clinical applications. Current research efforts are focused on improving yield and purity, as well as exploring its pharmacokinetic properties. Collaborative initiatives between academic institutions and pharmaceutical companies are expected to drive further progress in this area.

In conclusion, methyl 2-(3-acetamidopropanamido)acetate (CAS: 1156429-67-2) represents a compound with significant potential in chemical biology and pharmaceutical research. Its applications in drug design, enzyme modulation, and bioconjugation underscore its versatility and value to the scientific community. Ongoing studies and technological advancements are likely to uncover new opportunities for this compound, paving the way for innovative therapeutic and diagnostic solutions.